Cas no 89971-01-7 (4H-1-Benzopyran-4-one,2-(2,3-dimethoxyphenyl)-5,7-dihydroxy-)

• Product name: 4H-1-Benzopyran-4-one,2-(2,3-dimethoxyphenyl)-5,7-dihydroxy-
• CAS No: 89971-01-7
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 723896
• PubChem ID: 5488150

4H-1-Benzopyran-4-one,2-(2,3-dimethoxyphenyl)-5,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2,3-dimethoxyphenyl)-5,7-dihydroxy-
• 2-(2,3-Dimethoxyphenyl)-5,7-dihydroxy-4H-1-benzopyran-4-one
• 2-(2,3-dimethoxyphenyl)-5,7-dihydroxychromen-4-one

• Inchi： InChI=1S/C17H14O6/c1-21-13-5-3-4-10(17(13)22-2)14-8-12(20)16-11(19)6-9(18)7-15(16)23-14/h3-8,18-19H,1-2H3
• InChI Key： XFPZNWPCVJNOKC-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1OC)C2=CC(=O)C3=C(C=C(C=C3O2)O)O

Computed Properties

• Exact Mass: 314.07900
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 12
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 89.13000
• LogP: 2.88840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 3'-O-methylated flavonoids